2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide oxalate

• IUPAC Name: 2-[3-[3-(furan-2-yl)-1,2,4-oxadiazol-5-yl]azetidin-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide;oxalic acid
• InChI: InChI=1S/C15H15N5O4.C2H2O4/c1-9-5-12(18-23-9)16-13(21)8-20-6-10(7-20)15-17-14(19-24-15)11-3-2-4-22-11;3-1(4)2(5)6/h2-5,10H,6-8H2,1H3,(H,16,18,21);(H,3,4)(H,5,6)
• InChI Key: QQQWOPSUOABJBB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN2CC(C2)C3=NC(=NO3)C4=CC=CO4.C(=O)(C(=O)O)O
• Molecular Formula: C17H17N5O8
• Molecular Weight: 419.3 g/mol

Description

2-(3-(3-(furan-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide oxalate is a useful research compound. Its molecular formula is C17H17N5O8 and its molecular weight is 419.35. The purity is usually 95%.
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Scientific Research Applications

Energetic Materials and Insensitive Explosives

Compounds based on 1,2,4-oxadiazole rings, particularly those derived from furan, have been explored for their potential as insensitive energetic materials. Research has shown that these compounds, when synthesized with specific substituents, exhibit moderate thermal stabilities and are insensitive towards impact and friction, making them superior to traditional explosives like TNT in certain aspects (Yu et al., 2017).

Photochemical Reactions

The photochemical behavior of oxadiazoles in the presence of furan has been studied, revealing novel photo-induced acylation reactions. These findings open avenues for the synthesis of complex heterocyclic structures through light-mediated reactions, highlighting the potential for developing new materials and molecules (Tsuge, Oe, & Tashiro, 1973).

Biological and Pharmacological Properties

Oxadiazole and furan derivatives are recognized for their wide range of chemical and biological properties. These compounds, including those with 1,2,4-oxadiazole and 1,3,4-oxadiazole rings, are known for their antibacterial, antitumor, antiviral, and antioxidant activities. The versatility in their biological actions makes them valuable synthons in drug development (Siwach & Verma, 2020).

Nitric Oxide Release and Vasodilation

Furoxans, compounds closely related to oxadiazoles, have been investigated for their ability to release nitric oxide upon reacting with thiols. This property underpins their vasodilator action, highlighting the potential for developing therapeutics for cardiovascular diseases (Feelisch, Schönafinger, & Noack, 1992).

Anticancer and Antiangiogenic Effects

Thioxothiazolidin-4-one derivatives containing oxadiazol and furan moieties have demonstrated significant anticancer and antiangiogenic effects in preclinical models. These findings support their potential as novel therapeutic agents for cancer treatment, highlighting the importance of heterocyclic compounds in medicinal chemistry (Chandrappa et al., 2010).